Cas no 2172212-78-9 (5-(5-butylpyridin-3-yl)sulfanylpentan-1-ol)

• Product Name: 5-(5-butylpyridin-3-yl)sulfanylpentan-1-ol
• CAS No: 2172212-78-9
• MF: C₁₄H₂₃NOS
• MW: 253.403522729874
• CID: 5858659
• PubChem ID: 165539609
• Update Time: 2025-07-17

5-(5-butylpyridin-3-yl)sulfanylpentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 5-(5-butylpyridin-3-yl)sulfanylpentan-1-ol
• 2172212-78-9
• EN300-1478335
• 5-[(5-butylpyridin-3-yl)sulfanyl]pentan-1-ol

• Inchi： 1S/C14H23NOS/c1-2-3-7-13-10-14(12-15-11-13)17-9-6-4-5-8-16/h10-12,16H,2-9H2,1H3
• InChI Key： UBOPSFFJRDLEJO-UHFFFAOYSA-N
• SMILES： S(C1=CN=CC(=C1)CCCC)CCCCCO

Computed Properties

• Exact Mass: 253.15003553g/mol
• Monoisotopic Mass: 253.15003553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 58.4Ų

Additional information on 5-(5-butylpyridin-3-yl)sulfanylpentan-1-ol

Introduction to 5-(5-Butylpyridin-3-yl)sulfanylpentan-1-ol (CAS No. 2172212-78-9)

5-(5-Butylpyridin-3-yl)sulfanylpentan-1-ol (CAS No. 2172212-78-9) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of 5-(5-butylpyridin-3-yl)sulfanylpentan-1-ol is composed of a pyridine ring substituted with a butyl group at the 5-position and a sulfanyl group attached to a pentan-1-ol chain. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The pyridine ring is known for its aromaticity and electron-withdrawing effects, while the butyl group adds hydrophobicity and steric bulk. The sulfanyl group and the pentan-1-ol chain contribute to the compound's polar and hydrophilic characteristics.

The synthesis of 5-(5-butylpyridin-3-yl)sulfanylpentan-1-ol has been explored through various synthetic routes. One common method involves the reaction of 5-butylpyridine with an appropriate sulfanylating agent followed by the introduction of the pentan-1-ol moiety. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods, such as catalytic processes and microwave-assisted synthesis, which have significantly improved the yield and purity of the final product.

In terms of biological activities, 5-(5-butylpyridin-3-yl)sulfanylpentan-1-ol has shown promising results in several areas. Studies have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit key enzymes involved in inflammation pathways. Additionally, it has exhibited antioxidant properties, which may contribute to its protective effects against oxidative stress-related diseases. These findings have sparked interest in further investigating its therapeutic potential for conditions such as arthritis, neurodegenerative disorders, and cardiovascular diseases.

Recent research has also focused on the pharmacokinetic properties of 5-(5-butylpyridin-3-yl)sulfanylpentan-1-ol. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a promising candidate for drug development. In particular, its good oral bioavailability and low toxicity profile are highly desirable attributes for a potential therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-(5-butylpyridin-3-yl)sulfanylpentan-1-ol in various disease models. Preliminary results from phase I trials have indicated that it is well-tolerated by patients with minimal adverse effects. These findings are encouraging and pave the way for further clinical investigations.

In conclusion, 5-(5-butylpyridin-3-yl)sulfanylpentan-1-ol (CAS No. 2172212-78-9) is a promising compound with a unique chemical structure that offers potential therapeutic benefits. Its anti-inflammatory and antioxidant properties, combined with favorable pharmacokinetic profiles, make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a significant role in advancing medical treatments for various diseases.